Cas no 101596-89-8 (1(3H)-Isobenzofuranone, 3-(2,4,6-trimethylphenyl)-)

1(3H)-Isobenzofuranone, 3-(2,4,6-trimethylphenyl)- structure
101596-89-8 structure
Product Name:1(3H)-Isobenzofuranone, 3-(2,4,6-trimethylphenyl)-
CAS No:101596-89-8
MF:C17H16O2
MW:252.307744979858
CID:1129902
PubChem ID:71332624
Update Time:2025-04-20

1(3H)-Isobenzofuranone, 3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone, 3-(2,4,6-trimethylphenyl)-
    • 3-(2,4,6-trimethylphenyl)-3H-2-benzofuran-1-one
    • 101596-89-8
    • 3-Mesitylisobenzofuran-1(3H)-one
    • DTXSID90761032
    • 3-(2,4,6-Trimethylphenyl)-2-benzofuran-1(3H)-one
    • Inchi: 1S/C17H16O2/c1-10-8-11(2)15(12(3)9-10)16-13-6-4-5-7-14(13)17(18)19-16/h4-9,16H,1-3H3
    • InChI Key: RXLGUWLUGZQJNK-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C1C1C(C)=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 252.11508
  • Monoisotopic Mass: 252.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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